Cas no 92072-27-0 (Methyl (2-hydroxy-5-oxocyclopent-3-en-1-yl)acetate)

• Product name: Methyl (2-hydroxy-5-oxocyclopent-3-en-1-yl)acetate
• CAS No: 92072-27-0
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 2814597
• PubChem ID: 13526987

Methyl (2-hydroxy-5-oxocyclopent-3-en-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 92072-27-0
• DTXSID80542973
• Methyl (2-hydroxy-5-oxocyclopent-3-en-1-yl)acetate

• Inchi： InChI=1S/C8H10O4/c1-12-8(11)4-5-6(9)2-3-7(5)10/h2-3,5-6,9H,4H2,1H3
• InChI Key： MIVQZQMAIWWHME-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 170.05790880Da
• Monoisotopic Mass: 170.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: -0.7